Cas no 2137439-27-9 (rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate)

Technical Introduction: rac-Methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate is a chiral cyclobutane derivative featuring both chlorosulfinyl and carboxylate ester functional groups. Its stereochemically defined structure makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The presence of the chlorosulfinyl group enhances reactivity, enabling selective transformations such as nucleophilic substitutions or cycloadditions. The methyl ester moiety offers versatility for further derivatization, including hydrolysis or reduction. This compound’s rigid cyclobutane scaffold contributes to its utility in constructing constrained analogs for medicinal chemistry. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Suitable for controlled environments due to its reactive functional groups.

rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate structure

2137439-27-9 structure

Product Name:rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate

CAS No:2137439-27-9

MF:C₆H₉ClO₃S

MW:196.651859998703

CID:5758255

PubChem ID:165452868

Update Time:2025-05-23

rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-732742
- rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate
- 2137439-27-9
- Inchi： 1S/C6H9ClO3S/c1-10-6(8)4-2-3-5(4)11(7)9/h4-5H,2-3H2,1H3/t4-,5+,11?/m1/s1
- InChI Key： JIIGMNBKWDKHPX-CRKBRUNCSA-N
- SMILES： ClS([C@H]1CC[C@H]1C(=O)OC)=O

Computed Properties

Exact Mass: 195.9960930g/mol
Monoisotopic Mass: 195.9960930g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 62.6Å²

rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-732742-1.0g	rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate	2137439-27-9		1g	$0.0	2023-06-07

rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate

Recent Advances in the Study of rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate (CAS: 2137439-27-9)

The compound rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate (CAS: 2137439-27-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclobutane derivative, characterized by its unique sulfinyl and carboxylate functional groups, has shown promising potential in the development of novel therapeutic agents and as a versatile intermediate in organic synthesis. Recent studies have focused on its synthesis, stereochemical properties, and applications in drug discovery, particularly in the context of enzyme inhibition and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate, emphasizing its enantioselective synthesis and purification. The researchers employed asymmetric catalysis techniques to achieve high enantiomeric excess (ee) and demonstrated the compound's stability under various physiological conditions. These findings are critical for scaling up production and ensuring reproducibility in pharmaceutical applications.

In another groundbreaking study, the compound's role as a key intermediate in the synthesis of protease inhibitors was investigated. Researchers found that rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate could be efficiently converted into sulfonamide derivatives, which exhibited potent inhibitory activity against SARS-CoV-2 main protease (M^pro). This discovery opens new avenues for antiviral drug development, particularly in the fight against emerging coronaviruses.

Further research has highlighted the compound's potential in targeted cancer therapies. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that derivatives of rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate demonstrated selective cytotoxicity against certain cancer cell lines, with minimal effects on healthy cells. The study attributed this selectivity to the compound's ability to modulate reactive oxygen species (ROS) levels in tumor microenvironments.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate-based therapeutics. Recent pharmacokinetic studies have identified issues with oral bioavailability and metabolic stability, prompting investigations into prodrug strategies and formulation enhancements. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate clinical translation.

In conclusion, rac-methyl (1R,2R)-2-(chlorosulfinyl)cyclobutane-1-carboxylate (CAS: 2137439-27-9) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover its full potential, from antiviral and anticancer therapies to its utility in asymmetric synthesis. Future studies should focus on overcoming current pharmacological challenges and exploring its interactions with biological targets at the molecular level.